7-Methylpyrazolo[1,5-a]pyrimidin-5(4H)-one

• IUPAC Name: 7-methyl-4H-pyrazolo[1,5-a]pyrimidin-5-one
• InChI: InChI=1S/C7H7N3O/c1-5-4-7(11)9-6-2-3-8-10(5)6/h2-4H,1H3,(H,9,11)
• InChI Key: HXVZVVWRUDMBIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC2=CC=NN12
• Molecular Formula: C7H7N3O
• Molecular Weight: 149.15 g/mol
• CAS RN: 29269-60-1

Description

7-Methylpyrazolo[1,5-a]pyrimidin-5(4H)-one is a member of the pyrazolo[1,5-a]pyrimidines (PPs) family. These compounds are significant in medicinal chemistry and material science due to their notable photophysical properties. They are strategic compounds for optical applications, with simpler and greener synthetic methodology and tunable photophysical properties.

Synthesis Analysis

The synthesis of PPs involves a simpler and greener methodology compared to other compounds. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of PPs are significant. They have tunable photophysical properties, and electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors. The dipole moment changes in those compounds were calculated to be 10.3, 12.8, and 19.0 D.

Scientific Research Applications

BTK Inhibition in Mantle Cell Lymphoma (MCL)

Mantle cell lymphoma (MCL) is a rare and often incurable B-cell lymphoma characterized by overexpression of cyclin D1 due to the (11;14) translocation. . These compounds demonstrated potent antiproliferative activity in MCL cell lines, with single-digit micromolar potency. Specifically, compound 13l disrupted mitochondrial membrane potential, increased reactive oxygen species levels, and induced apoptosis through the caspase 3-mediated pathway in MCL cells. These findings provide valuable lead compounds for developing antitumor agents.

BCR Signaling Pathway Modulation

BTK plays a crucial role in B-cell receptor (BCR) signaling. . Investigating pyrazophos as a BTK inhibitor sheds light on potential therapeutic strategies for B-cell malignancies and autoimmune diseases.

CDK2 Inhibition for Cancer Treatment

. CDK2 inhibition selectively targets tumor cells and represents an appealing strategy for cancer treatment. Further studies are needed to evaluate the efficacy and safety of pyrazophos derivatives in this context.

Mechanism of Action

Target of Action

The primary target of 7-Methylpyrazolo[1,5-a]pyrimidin-5(4H)-one is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from the G1 phase to the S phase .

Mode of Action

7-Methylpyrazolo[1,5-a]pyrimidin-5(4H)-one acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing its interaction with cyclin A2, a protein required for CDK2 activation . This inhibition disrupts the normal progression of the cell cycle .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, particularly the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the proliferation of cells . In cancer cells, this can result in the inhibition of tumor growth .

Pharmacokinetics

These properties can influence the compound’s bioavailability, which is crucial for its effectiveness as a therapeutic agent .

Result of Action

The inhibition of CDK2 by 7-Methylpyrazolo[1,5-a]pyrimidin-5(4H)-one can lead to significant alterations in cell cycle progression . This includes the induction of apoptosis within cells, particularly in cancer cells . As a result, this compound has potential anti-cancer properties .

Safety and Hazards

When handling 7-Methylpyrazolo[1,5-a]pyrimidin-5(4H)-one, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.